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Compound of Interest

Compound Name: Dysprosium-165

CAS No.: 13967-64-1

Cat. No.: B1208800

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

conducting biodistribution studies of Dysprosium-165 (Dy-165) labeled compounds. The

primary focus is on particulate agents developed for radiation synovectomy, a localized

treatment for inflammatory joint diseases like rheumatoid arthritis.

Introduction to Dysprosium-165 for
Radiopharmaceutical Applications
Dysprosium-165 is a radionuclide of significant interest for therapeutic applications due to its

favorable decay characteristics. It is primarily a beta emitter with a maximum energy of 1.3

MeV and a short physical half-life of 2.33 hours.[1] This combination of potent beta radiation

and a short half-life makes it an ideal candidate for localized therapies, as it can deliver a high

radiation dose to the target tissue while minimizing systemic exposure resulting from any
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leakage of the radiopharmaceutical from the administration site.[1][2] Dy-165 is produced by

the neutron irradiation of natural Dysprosium-164.[3]

The primary application of Dy-165 labeled compounds has been in radiation synovectomy,

where a suspension of radioactive particles is injected directly into the synovial joint. The beta

radiation destroys the inflamed synovial tissue, alleviating pain and inflammation. The

effectiveness of this treatment is critically dependent on the retention of the

radiopharmaceutical within the joint space, making biodistribution studies essential to assess

the extent of leakage to non-target organs.

Commonly studied Dy-165 labeled compounds for this purpose include:

Dysprosium-165 Ferric Hydroxide Macroaggregates (Dy-165-FHMA): These are particles

with a size range of 0.5 to 5 µm, where Dy-165 is co-precipitated with ferric hydroxide.[2]

Dysprosium-165 Hydroxide Macroaggregates (Dy-HMA): A formulation without ferric

hydroxide, consisting of a sterile suspension of dysprosium hydroxide macroaggregates,

typically in the 3-5 µm size range.[4][5]

Dysprosium-165 Labeled Chitosan: Chitosan, a biocompatible polymer, is labeled with Dy-

165 to form a complex that can be administered intra-articularly.[1]

Quantitative Biodistribution Data
The following tables summarize the quantitative biodistribution data from preclinical and clinical

studies of various Dy-165 labeled compounds. The data is primarily focused on the leakage of

the radiopharmaceutical from the intra-articular injection site to major organs.

Table 1: Biodistribution of Dysprosium-165 Labeled Compounds Following Intra-articular

Administration in Animal Models
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Compound
Animal
Model

Time Post-
Injection

Organ
% Injected
Dose (%ID)

Reference

Dy-165-

FHMA
Rabbit 24 hours Liver ~0.3 [2]

24 hours Kidneys ~0.1 [2]

Dy-HMA Rabbit 24 hours Liver ~0.003 [5]

Dy-165-

Chitosan
Rat 1 hour Liver 0.02 ± 0.01 [1]

1 hour Kidneys 0.03 ± 0.01 [1]

1 hour Spleen 0.01 ± 0.005 [1]

1 hour Bone 0.04 ± 0.01 [1]

2 hours Liver 0.02 ± 0.005 [1]

2 hours Kidneys 0.02 ± 0.01 [1]

2 hours Spleen 0.01 ± 0.005 [1]

2 hours Bone 0.03 ± 0.01 [1]

4 hours Liver 0.01 ± 0.005 [1]

4 hours Kidneys 0.02 ± 0.005 [1]

4 hours Spleen 0.005 ± 0.001 [1]

4 hours Bone 0.02 ± 0.005 [1]

6 hours Liver 0.01 ± 0.005 [1]

6 hours Kidneys 0.01 ± 0.005 [1]

6 hours Spleen 0.005 ± 0.001 [1]

6 hours Bone 0.01 ± 0.005 [1]

Table 2: Leakage of Dysprosium-165 Labeled Compounds in Human Studies
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Compound Parameter Value Reference

Dy-165-FHMA Mean Leakage Rate 0.3% [3]

Dy-165-FHMA Mean Liver Dose 3.2 rads [6]

Experimental Protocols
The following are detailed protocols for the preparation and biodistribution analysis of Dy-165

labeled compounds.

Protocol 1: Production of Dysprosium-165
Objective: To produce Dysprosium-165 via neutron irradiation of natural Dysprosium.

Materials:

Natural Dysprosium Nitrate (Dy(NO₃)₃) or Dysprosium Oxide (Dy₂O₃)

High-flux nuclear reactor

Procedure:

Encapsulate a known quantity of the Dysprosium target material in a suitable container for

irradiation.

Irradiate the target in a nuclear reactor at a thermal neutron flux of approximately 3-4 x 10¹³

neutrons/cm²·s for a predetermined duration (e.g., 6 hours).[1]

After irradiation, allow for a suitable cooling period to permit the decay of short-lived

impurities.

The irradiated target containing Dy-165 is then ready for dissolution and use in radiolabeling.

Protocol 2: Preparation of Dysprosium-165 Labeled
Chitosan (Dy-165-Chit)
Objective: To label chitosan with Dy-165 for intra-articular administration.
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Materials:

Irradiated Dysprosium target (from Protocol 1)

0.1 N Hydrochloric acid (HCl)

Chitosan

Acetic acid solution

Sodium hydroxide (NaOH) for pH adjustment

Sterile, pyrogen-free water for injection

Instant thin-layer chromatography (ITLC) strips (e.g., Whatman No. 1 paper)

Mobile phase: methanol:water:acetic acid (4:4:2) mixture[1]

Procedure:

Dissolution of Irradiated Target: Dissolve the irradiated Dy(NO₃)₃ target in 0.1 N HCl solution.

[1]

Preparation of Chitosan Solution: Prepare a chitosan solution by dissolving a known amount

of chitosan (e.g., 35 mg) in an acetic acid solution (e.g., 4 ml) to achieve a pH of 3.[1]

Radiolabeling:

Add a specific activity of the Dy-165 solution (e.g., 370 MBq) to the chitosan solution.[1]

Gently mix the solution and allow it to react at room temperature.

Quality Control - Radiochemical Purity:

Spot a small aliquot of the final labeled product onto an ITLC strip.

Develop the chromatogram using the methanol:water:acetic acid mobile phase.
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Determine the radiochemical purity by measuring the distribution of radioactivity on the

strip using a suitable radiation detector. The Dy-165-chitosan complex should remain at

the origin, while free Dy-165 will migrate with the solvent front. A labeling yield of >99% is

desirable.[1]

Sterilization: Sterilize the final product by passing it through a 0.22 µm membrane filter into a

sterile vial.

Protocol 3: General Protocol for Animal Biodistribution
Study
Objective: To determine the in vivo distribution of a Dy-165 labeled compound after intra-

articular administration in a rodent model.

Materials:

Dy-165 labeled compound

Animal model (e.g., Wistar rats, 180-210 g)

Anesthetic agent (e.g., isoflurane, ketamine/xylazine)

Syringes (e.g., 27-30 gauge) for injection

Calibrated gamma counter

Dissection tools

Tared collection tubes for organs

Saline

Procedure:

Animal Acclimatization: Acclimatize animals to laboratory conditions for at least one week

prior to the experiment.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.researchgate.net/publication/288582209_Preparation_quality_control_and_biodistribution_studies_of_165Dy-chitosan_for_radiosynovectomy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dose Preparation: Prepare the Dy-165 labeled compound for injection, ensuring the activity

of each dose is accurately measured in a dose calibrator.

Animal Anesthesia and Injection:

Anesthetize the animal using an appropriate method.

Inject a known volume and activity of the Dy-165 labeled compound (e.g., 37 MBq in 50-

100 µl) intra-articularly into the knee joint.[1]

Time Points for Biodistribution: Euthanize groups of animals (n=3-5 per group) at

predetermined time points post-injection (e.g., 1, 2, 4, 6, and 24 hours).

Organ Harvesting and Weighing:

Collect blood via cardiac puncture.

Dissect the following organs and tissues: injection site (knee joint), liver, kidneys, spleen,

lungs, heart, muscle, bone (femur), and brain.

Rinse the organs with saline to remove excess blood, gently blot dry, and place them in

tared collection tubes.

Weigh each organ and tissue sample.

Radioactivity Measurement:

Measure the radioactivity in each organ/tissue sample, along with standards of the

injected dose, using a calibrated gamma counter.

Data Analysis:

Correct all counts for background radiation and physical decay of Dy-165.

Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ

using the following formula: %ID/g = (Counts per minute in organ / Weight of organ in g) /

(Total injected counts per minute) x 100
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Visualizations
The following diagrams illustrate key concepts and workflows related to the biodistribution

studies of Dysprosium-165 labeled compounds.
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Caption: Workflow for a typical biodistribution study of a Dy-165 labeled compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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